Cas no 67579-92-4 (Benzoyl chloride, 3-methoxy-4-nitro-)

Benzoyl chloride, 3-methoxy-4-nitro- structure
67579-92-4 structure
Product Name:Benzoyl chloride, 3-methoxy-4-nitro-
CAS No:67579-92-4
MF:C8H6ClNO4
MW:215.590541362762
CID:394592
PubChem ID:11127655
Update Time:2025-07-29

Benzoyl chloride, 3-methoxy-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride, 3-methoxy-4-nitro-
    • 3-Methoxy-4-nitrobenzoyl chloride
    • 3-methoxy-4-nitrobenzoic acid chloride
    • 3-methoxy-4-nitro-benzoyl chloride
    • 3-Methoxy-4-nitro-benzoylchlorid
    • 4-nitro-3-methoxy-benzoylchloride
    • Benzoyl chloride,3-methoxy-4-nitro
    • DTXSID80456208
    • 3-methoxy -4-nitro-benzoyl chloride
    • CCPUOOUROHGAOD-UHFFFAOYSA-N
    • 67579-92-4
    • SCHEMBL22698
    • Inchi: 1S/C8H6ClNO4/c1-14-7-4-5(8(9)11)2-3-6(7)10(12)13/h2-4H,1H3
    • InChI Key: CCPUOOUROHGAOD-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=C(C=1)OC)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 214.99900
  • Monoisotopic Mass: 214.9985354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 72.12000
  • LogP: 2.50560

Benzoyl chloride, 3-methoxy-4-nitro- Pricemore >>

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